Cas no 138613-72-6 (3-(Thiophen-2-yl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(Thiophen-2-yl)-1,2,4-thiadiazol-5-amine
• CAS No: 138613-72-6
• MF: C₆H₅N₃S₂
• MW: 183.253997564316
• CID: 1254545
• PubChem ID: 16454031
• Update Time: 2025-04-20

3-(Thiophen-2-yl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine, 3-(2-thienyl)-
• 138613-72-6
• SCHEMBL9852137
• STL201412
• AKOS002241355
• 3-(thiophen-2-yl)-1,2,4-thiadiazol-5-amine
• CHEMBL46647
• G59621
• CS-0232712
• NS-01631
• MFCD08436227
• EN300-128263
• 3-thiophen-2-yl-1,2,4-thiadiazol-5-amine
• 3-(Thiophen-2-yl)-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C6H5N3S2/c7-6-8-5(9-11-6)4-2-1-3-10-4/h1-3H,(H2,7,8,9)
• InChI Key： CEDMVAQWYXHFOL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NSC(N)=N1

Computed Properties

• Exact Mass: 182.99265
• Monoisotopic Mass: 182.99248952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 51.8